Cas no 1621909-80-5 (4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid)

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core functionalized with an iodine substituent at the 4-position, a nitro group at the 5-position, and a carboxylic acid moiety at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmacologically active compounds or functionalized pyrazole derivatives. The presence of both electron-withdrawing (nitro) and halogen (iodo) groups enhances its reactivity in cross-coupling reactions and nucleophilic substitutions. The carboxylic acid functionality further allows for derivatization or conjugation. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for medicinal chemistry and materials science applications.

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid structure

1621909-80-5 structure

Product Name:4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid

CAS No:1621909-80-5

MF:C₄H₂IN₃O₄

MW:282.980852603912

CID:5219984

Update Time:2026-03-06

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid
- 4-iodo-3-nitro-1H-pyrazole-5-carboxylic acid
- Inchi： 1S/C4H2IN3O4/c5-1-2(4(9)10)6-7-3(1)8(11)12/h(H,6,7)(H,9,10)
- InChI Key： WETDNIDLJRHHAD-UHFFFAOYSA-N
- SMILES： N1C([N+]([O-])=O)=C(I)C(C(O)=O)=N1

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB552237-250 mg	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid; .	1621909-80-5		250MG	€195.90	2022-03-01
abcr	AB552237-500 mg	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid; .	1621909-80-5		500MG	€232.80	2022-03-01
abcr	AB552237-1 g	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid; .	1621909-80-5		1g	€257.30	2022-03-01
abcr	AB552237-5 g	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid; .	1621909-80-5		5g	€577.50	2022-03-01
abcr	AB552237-10 g	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid; .	1621909-80-5		10g	€909.90	2022-03-01
Chemenu	CM507277-1g	4-Iodo-3-nitro-1H-pyrazole-5-carboxylicacid	1621909-80-5	97%	1g	$103	2022-06-12
Chemenu	CM507277-5g	4-Iodo-3-nitro-1H-pyrazole-5-carboxylicacid	1621909-80-5	97%	5g	$277	2022-06-12
Ambeed	A872706-1g	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid	1621909-80-5	97%	1g	$94.0	2024-04-23
Ambeed	A872706-5g	4-Iodo-3-nitro-1H-pyrazole-5-carboxylic acid	1621909-80-5	97%	5g	$280.0	2024-04-23

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An apparatus for testing water by measurement of its electrical conductivity

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